2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide

Specification

• Molecular Formula: C15H11N3O3S
• Molecular Weight: 313.3 g/mol
• IUPAC Name: 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)isoindole-5-carboxamide
• Standard InChI: InChI=1S/C15H11N3O3S/c19-12(17-15-16-5-6-22-15)8-1-4-10-11(7-8)14(21)18(13(10)20)9-2-3-9/h1,4-7,9H,2-3H2,(H,16,17,19)
• Standard InChI Key: CPOIQEHDOUZHPK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=NC=CS4

Introduction

2-Cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide is a complex organic compound that belongs to the class of carboxamides, featuring a unique combination of cyclopropyl and thiazolyl moieties. This compound is of interest in medicinal chemistry due to its potential biological activities, which are influenced by its structural components.

Synthesis and Purification

The synthesis of 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide involves controlling reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Techniques like chromatography are often used for purification.

Synthesis Steps	Description
1. Starting Materials	Cyclopropylamine, 1,3-thiazol-2-amine, and phthalic anhydride derivatives.
2. Reaction Conditions	Careful control of temperature and solvent to facilitate the formation of the desired product.
3. Purification	Chromatography methods to isolate and purify the compound.

Biological Activity and Potential Applications

While specific biological activities of 2-cyclopropyl-1,3-dioxo-N-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-5-carboxamide are not well-documented, compounds with similar structures have shown promise in medicinal chemistry. For example, related isoindoline derivatives have exhibited anticancer properties.

Potential Biological Activities	Related Compounds
Anticancer Activity	Isoindoline derivatives with antimitotic effects.
Anti-inflammatory Activity	Thiadiazole derivatives as potential 5-LOX inhibitors.